Cas no 824969-99-5 (1,2,5-Thiadiazolidine, 2-(3-butenyl)-5-(phenylmethyl)-, 1,1-dioxide)

1,2,5-Thiadiazolidine, 2-(3-butenyl)-5-(phenylmethyl)-, 1,1-dioxide structure
824969-99-5 structure
Product Name:1,2,5-Thiadiazolidine, 2-(3-butenyl)-5-(phenylmethyl)-, 1,1-dioxide
CAS No:824969-99-5
MF:C13H18N2O2S
MW:266.359221935272
CID:689590
PubChem ID:71418284
Update Time:2025-04-19

1,2,5-Thiadiazolidine, 2-(3-butenyl)-5-(phenylmethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Thiadiazolidine, 2-(3-butenyl)-5-(phenylmethyl)-, 1,1-dioxide
    • 2-benzyl-5-but-3-enyl-1,2,5-thiadiazolidine 1,1-dioxide
    • DTXSID10837602
    • 824969-99-5
    • 2-Benzyl-5-(but-3-en-1-yl)-1lambda~6~,2,5-thiadiazolidine-1,1-dione
    • Inchi: 1S/C13H18N2O2S/c1-2-3-9-14-10-11-15(18(14,16)17)12-13-7-5-4-6-8-13/h2,4-8H,1,3,9-12H2
    • InChI Key: JRFSIUMIUPMVEC-UHFFFAOYSA-N
    • SMILES: S1(N(CC2C=CC=CC=2)CCN1CCC=C)(=O)=O

Computed Properties

  • Exact Mass: 266.10889899g/mol
  • Monoisotopic Mass: 266.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49Ų
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